Cas no 2114-11-6 (prop-2-en-1-yl carbamate)

• Product Name: prop-2-en-1-yl carbamate
• CAS No: 2114-11-6
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD00025468
• CID: 911170
• PubChem ID: 16454
• Update Time: 2025-04-26

prop-2-en-1-yl carbamate Chemical and Physical Properties

Names and Identifiers

• allyl carbamate
• Alloc-carbamate
• allyloxycarbamate
• ALLYLURETHANE
• BRN 1745069
• carbamic acid 2-propen-1-yl ester
• carbamic acid allyl ester
• Carbamic acid, 2-propenyl ester
• EINECS 218-309-6
• HSDB 2714
• O-allyl carbamate
• WLN: ZVO2U1
• prop-2-en-1-yl carbamate
• Tox21_303906
• NSC63830
• prop-2-en-1-ylcarbamate
• IMP2J1YJ2Y
• NSC32609
• DTXCID4030413
• DTXSID1051856
• Q27280799
• AKOS006222282
• AS-76151
• EN300-210216
• NSC-63830
• CAS-2114-11-6
• D97550
• UNII-IMP2J1YJ2Y
• Allyl carbamate, 95%
• 2114-11-6
• Carbamic acid, 2-propen-1-yl ester
• NSC 63830
• NCGC00357158-01
• CS-0199028
• MFCD00025468
• NS00026794
• Carbamic acid, allyl ester
• prop-2-enyl carbamate
• NSC-32609
• 4-03-00-00062 (Beilstein Handbook Reference)
• SCHEMBL29564
• NSC 32609
• ALLYLURETHANE [HSDB]
• SCHEMBL9763314

• MDL： MFCD00025468
• Inchi： 1S/C4H7NO2/c1-2-3-7-4(5)6/h2H,1,3H2,(H2,5,6)
• InChI Key： OCAAZRFBJBEVPS-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC=C

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.077 g/mL at 25 °C
• Boiling Point: 189.47°C (rough estimate)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.454
• PSA: 52.32
• LogP: 0.96800

prop-2-en-1-yl carbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H400
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-41-50
• Safety Instruction： 26-39-61
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on prop-2-en-1-yl carbamate

Allyl Carbamate (CAS No. 2114-11-6): An Overview of Its Properties, Applications, and Recent Research

Allyl carbamate, also known as allyl urethane or allyl carbamic acid, is a versatile compound with the chemical formula C₄H₇NO₂. This compound, identified by the CAS number 2114-11-6, has gained significant attention in various fields due to its unique chemical properties and potential applications. In this article, we will delve into the structure, synthesis, applications, and recent research developments surrounding allyl carbamate.

Structure and Physical Properties

Allyl carbamate is a colorless liquid with a characteristic odor. It has a molecular weight of 105.10 g/mol and a boiling point of approximately 160°C at 760 mmHg. The compound is soluble in water and many organic solvents, making it highly versatile for various chemical reactions and processes. The structure of allyl carbamate consists of an allyl group (CH₂=CH-CH₂-) attached to a carbamate functional group (-NH-CO-O-), which imparts unique reactivity and stability to the molecule.

Synthesis and Production

The synthesis of allyl carbamate can be achieved through several methods. One common approach involves the reaction of allyl alcohol with urea in the presence of an acid catalyst. This reaction proceeds via the formation of an intermediate allyl ammonium salt, which then reacts with urea to form allyl carbamate. Another method involves the reaction of allyl chloride with ammonia and carbon dioxide under high pressure conditions. These synthetic routes provide efficient and scalable methods for the production of allyl carbamate, making it readily available for various applications.

Applications in Chemical Synthesis

Allyl carbamate is widely used as a synthetic intermediate in organic chemistry. Its reactivity as a carbamate makes it useful in the formation of various functional groups and complex molecules. For example, it can be used in the synthesis of amino acids, peptides, and other bioactive compounds. Additionally, allyl carbamate

Biochemical and Pharmaceutical Applications

In the field of biochemistry and pharmaceuticals, allyl carbamate has shown promise as a prodrug or drug delivery agent. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The carbamate functional group in allyl carbamate can be designed to release active drugs under specific physiological conditions, enhancing their therapeutic efficacy and reducing side effects. Recent studies have explored the use of allyl carbamate-based prodrugs for targeted drug delivery in cancer therapy.

Toxicology and Safety Considerations

The safety profile of allyl carbamate is an important consideration for its use in various applications. While it is generally considered safe when handled properly, exposure to high concentrations can cause irritation to the eyes and respiratory system. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound. Toxicological studies have shown that allyl carbamate

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